Cas no 1213479-65-2 (heptyl 4-[(1S)-1-amino-2,2,2-trifluoroethyl]benzoate)

• Product Name: heptyl 4-[(1S)-1-amino-2,2,2-trifluoroethyl]benzoate
• CAS No: 1213479-65-2
• MF: C₁₆H₂₂F₃NO₂
• MW: 317.346595287323
• CID: 2617533
• PubChem ID: 66512571
• Update Time: 2025-04-21

heptyl 4-[(1S)-1-amino-2,2,2-trifluoroethyl]benzoate Chemical and Physical Properties

Names and Identifiers

• heptyl 4-[(1S)-1-amino-2,2,2-trifluoroethyl]benzoate
• AKOS015926678
• 1213479-65-2
• Heptyl (S)-4-(1-amino-2,2,2-trifluoroethyl)benzoate

• Inchi： 1S/C16H22F3NO2/c1-2-3-4-5-6-11-22-15(21)13-9-7-12(8-10-13)14(20)16(17,18)19/h7-10,14H,2-6,11,20H2,1H3/t14-/m0/s1
• InChI Key： VPOITQDGRPGVAQ-AWEZNQCLSA-N
• SMILES： FC([C@H](C1C=CC(=CC=1)C(=O)OCCCCCCC)N)(F)F

Computed Properties

• Exact Mass: 317.16026343Da
• Monoisotopic Mass: 317.16026343Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 52.3Ų